Cas no 1806936-80-0 (5-Chloro-2-(difluoromethyl)-3-methoxy-6-nitropyridine)

• Product Name: 5-Chloro-2-(difluoromethyl)-3-methoxy-6-nitropyridine
• CAS No: 1806936-80-0
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4867705
• Update Time: 2025-08-02

5-Chloro-2-(difluoromethyl)-3-methoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-3-methoxy-6-nitropyridine

• Inchi： 1S/C7H5ClF2N2O3/c1-15-4-2-3(8)7(12(13)14)11-5(4)6(9)10/h2,6H,1H3
• InChI Key： UVCRWKHHHRMQEB-UHFFFAOYSA-N
• SMILES： ClC1=C([N+](=O)[O-])N=C(C(F)F)C(=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9

Additional information on 5-Chloro-2-(difluoromethyl)-3-methoxy-6-nitropyridine

5-Chloro-2-(difluoromethyl)-3-methoxy-6-nitropyridine: An Overview of a Promising Compound (CAS No. 1806936-80-0)

5-Chloro-2-(difluoromethyl)-3-methoxy-6-nitropyridine (CAS No. 1806936-80-0) is a versatile and highly studied compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered significant attention due to its potential applications in various therapeutic areas. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 5-Chloro-2-(difluoromethyl)-3-methoxy-6-nitropyridine.

The chemical structure of 5-Chloro-2-(difluoromethyl)-3-methoxy-6-nitropyridine is defined by its pyridine core, which is substituted with a chlorine atom at the 5-position, a difluoromethyl group at the 2-position, a methoxy group at the 3-position, and a nitro group at the 6-position. This specific arrangement of functional groups imparts unique physical and chemical properties to the compound, making it an attractive candidate for further investigation.

In terms of synthesis, 5-Chloro-2-(difluoromethyl)-3-methoxy-6-nitropyridine can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of 2-chloro-5-nitropyridine with difluoromethylating agents followed by methylation. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have also explored alternative routes that are more environmentally friendly and cost-effective.

The biological activities of 5-Chloro-2-(difluoromethyl)-3-methoxy-6-nitropyridine have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising lead for drug development. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of inflammatory diseases.

Moreover, 5-Chloro-2-(difluoromethyl)-3-methoxy-6-nitropyridine has shown promising antiviral activity against several viral strains. In particular, it has been found to be effective against RNA viruses such as influenza and coronaviruses. The mechanism of action is believed to involve the disruption of viral replication processes, making it a valuable candidate for antiviral drug development.

In addition to its therapeutic potential, 5-Chloro-2-(difluoromethyl)-3-methoxy-6-nitropyridine has also been investigated for its use as an agrochemical. Its ability to inhibit specific plant enzymes has led to its evaluation as a potential herbicide or fungicide. However, further research is needed to fully understand its environmental impact and safety profile.

The safety and toxicity profiles of 5-Chloro-2-(difluoromethyl)-3-methoxy-6-nitropyridine are crucial considerations for its practical applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, comprehensive toxicological evaluations are ongoing to ensure its safety for human use.

In conclusion, 5-Chloro-2-(difluoromethyl)-3-methoxy-6-nitropyridine (CAS No. 1806936-80-0) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure and diverse biological activities make it an exciting area of study for medicinal chemists and pharmaceutical researchers alike. As ongoing research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.